Cas no 1870483-75-2 (2-bromo-3-methyl-N-propylbenzene-1-sulfonamide)

• Product Name: 2-bromo-3-methyl-N-propylbenzene-1-sulfonamide
• CAS No: 1870483-75-2
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• CID: 6518109
• PubChem ID: 165796072
• Update Time: 2025-08-03

2-bromo-3-methyl-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1452809
• 2-bromo-3-methyl-N-propylbenzene-1-sulfonamide
• 1870483-75-2

• Inchi： 1S/C10H14BrNO2S/c1-3-7-12-15(13,14)9-6-4-5-8(2)10(9)11/h4-6,12H,3,7H2,1-2H3
• InChI Key： DHRZOJWDVNZQCT-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 290.99286g/mol
• Monoisotopic Mass: 290.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-bromo-3-methyl-N-propylbenzene-1-sulfonamide

Comprehensive Overview of 2-bromo-3-methyl-N-propylbenzene-1-sulfonamide (CAS No. 1870483-75-2)

2-bromo-3-methyl-N-propylbenzene-1-sulfonamide (CAS No. 1870483-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfonamide derivative, characterized by a bromine substitution at the 2-position and a propyl group attached to the nitrogen atom, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₄BrNO₂S, reflects a balanced combination of reactivity and stability, making it valuable for designing novel bioactive molecules.

In recent years, the demand for sulfonamide-based compounds like 2-bromo-3-methyl-N-propylbenzene-1-sulfonamide has surged, driven by their applications in drug discovery and material science. Researchers frequently explore its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes such as carbonic anhydrases or proteases. The compound’s CAS No. 1870483-75-2 is often searched in academic databases, underscoring its relevance in peer-reviewed studies.

One of the trending topics associated with this compound is its role in green chemistry. As industries shift toward sustainable practices, 2-bromo-3-methyl-N-propylbenzene-1-sulfonamide is being evaluated for eco-friendly synthesis routes, such as catalytic bromination or solvent-free reactions. These innovations align with global efforts to reduce hazardous waste, a subject frequently queried in AI-driven literature searches.

From a structural perspective, the bromine atom enhances electrophilic reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Meanwhile, the N-propyl sulfonamide moiety contributes to solubility and bioavailability, critical factors in medicinal chemistry. Such features explain why queries like "sulfonamide derivatives in drug design" or "CAS 1870483-75-2 applications" are common in search engines.

Analytical techniques for characterizing 2-bromo-3-methyl-N-propylbenzene-1-sulfonamide include NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are pivotal for quality control in industrial-scale production, another hot topic among manufacturers and R&D teams. The compound’s purity and stability under varying conditions (e.g., temperature, pH) are frequently discussed in forums and technical whitepapers.

In summary, 2-bromo-3-methyl-N-propylbenzene-1-sulfonamide (CAS No. 1870483-75-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to diverse synthetic pathways and alignment with sustainability trends ensure its continued prominence in scientific and industrial applications.